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Compound of Interest

Compound Name: YM-341619

Cat. No.: B15615232

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of YM-
341619 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. YM-341619 is a
potent and orally active STAT6 inhibitor, crucial for research in allergic diseases such as
asthma.[1]

Compound Information

A summary of the essential chemical properties of YM-341619 is presented in the table below.
This information is critical for accurate preparation of stock solutions.

Parameter Value Reference
Molecular Weight 458.44 g/mol [1]

CAS Number 643082-52-4 [1]

Formula C22H21F3N403

Purity >98% (Recommended)

Appearance Crystalline solid

Solvent DMSO [1]
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Experimental Protocol: Preparation of a 10 mM YM-
341619 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of YM-341619 in DMSO.
This concentration is a common starting point for in vitro and in vivo studies.

Materials:

e YM-341619 powder

e Anhydrous or molecular sieve-dried DMSO (Biotechnology grade or higher)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Acclimatize Reagents: Allow the YM-341619 powder and DMSO to reach room temperature
before opening to prevent condensation.

e Weighing YM-341619:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out the desired amount of YM-341619 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 0.4584 mg of YM-341619.

e Solvent Addition:

o Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the
YM-341619 powder.
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o To continue the example, add 100 pL of DMSO to the 0.4584 mg of YM-341619.

o Dissolution:
o Tightly cap the tube or vial.

o Vortex the solution for 1-2 minutes until the YM-341619 is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution
to ensure no solid particles remain.

 Aliquoting and Storage:

o For ease of use and to minimize freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Calculations for Stock Solution Preparation:

The following formula can be used to calculate the required mass of YM-341619 for a desired
concentration and volume:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of 10 mM Stock Solution:

e Mass (g) = (10 x 103 mol/L) x (1 x 10-2 L) x 458.44 g/mol

e Mass (g) = 0.00045844 g

e Mass (mg) = 0.45844 mg

Experimental Workflow

The following diagram illustrates the workflow for preparing the YM-341619 stock solution.
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Caption: Workflow for preparing YM-341619 stock solution.
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Safety Precautions

¢ Always handle YM-341619 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for YM-341619 and DMSO for detailed safety and
handling information.

o Dispose of all waste materials according to institutional and local regulations.

Signaling Pathway

The following diagram illustrates the inhibitory action of YM-341619 on the STAT6 signaling
pathway.
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Caption: YM-341619 inhibits STAT6 phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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